Ethyl 2-{[7-(3-bromobenzyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}propanoate
Ethyl 2-{[7-(3-bromobenzyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}propanoate
Brand Name:
Vulcanchem
CAS No.:
326918-99-4
VCID:
VC0415559
InChI:
InChI=1S/C18H19BrN4O4S/c1-4-27-16(25)10(2)28-18-20-14-13(15(24)21-17(26)22(14)3)23(18)9-11-6-5-7-12(19)8-11/h5-8,10H,4,9H2,1-3H3,(H,21,24,26)
SMILES:
CCOC(=O)C(C)SC1=NC2=C(N1CC3=CC(=CC=C3)Br)C(=O)NC(=O)N2C
Molecular Formula:
C18H19BrN4O4S
Molecular Weight:
467.3g/mol
Ethyl 2-{[7-(3-bromobenzyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}propanoate
CAS No.: 326918-99-4
Main Products
VCID: VC0415559
Molecular Formula: C18H19BrN4O4S
Molecular Weight: 467.3g/mol
![Ethyl 2-{[7-(3-bromobenzyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}propanoate - 326918-99-4](/images/no_structure.jpg)
| CAS No. | 326918-99-4 |
|---|---|
| Product Name | Ethyl 2-{[7-(3-bromobenzyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}propanoate |
| Molecular Formula | C18H19BrN4O4S |
| Molecular Weight | 467.3g/mol |
| IUPAC Name | ethyl 2-[7-[(3-bromophenyl)methyl]-3-methyl-2,6-dioxopurin-8-yl]sulfanylpropanoate |
| Standard InChI | InChI=1S/C18H19BrN4O4S/c1-4-27-16(25)10(2)28-18-20-14-13(15(24)21-17(26)22(14)3)23(18)9-11-6-5-7-12(19)8-11/h5-8,10H,4,9H2,1-3H3,(H,21,24,26) |
| Standard InChIKey | HDPLVQCEUDKYAM-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C(C)SC1=NC2=C(N1CC3=CC(=CC=C3)Br)C(=O)NC(=O)N2C |
| Canonical SMILES | CCOC(=O)C(C)SC1=NC2=C(N1CC3=CC(=CC=C3)Br)C(=O)NC(=O)N2C |
| PubChem Compound | 3109624 |
| Last Modified | Nov 11 2021 |
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